Cas no 2228429-15-8 (3-amino-1-(2,6-difluoro-3-nitrophenyl)propan-1-one)

• Product Name: 3-amino-1-(2,6-difluoro-3-nitrophenyl)propan-1-one
• CAS No: 2228429-15-8
• MF: C₉H₈F₂N₂O₃
• MW: 230.168229103088
• CID: 6318244
• PubChem ID: 165881515
• Update Time: 2025-09-21

3-amino-1-(2,6-difluoro-3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,6-difluoro-3-nitrophenyl)propan-1-one
• EN300-1795555
• 2228429-15-8

• Inchi： 1S/C9H8F2N2O3/c10-5-1-2-6(13(15)16)9(11)8(5)7(14)3-4-12/h1-2H,3-4,12H2
• InChI Key： UXUPFYDPJXWHKP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(CCN)=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.05029845g/mol
• Monoisotopic Mass: 230.05029845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.9Ų

Additional information on 3-amino-1-(2,6-difluoro-3-nitrophenyl)propan-1-one

Comprehensive Overview of 3-amino-1-(2,6-difluoro-3-nitrophenyl)propan-1-one (CAS No. 2228429-15-8)

3-amino-1-(2,6-difluoro-3-nitrophenyl)propan-1-one is a specialized organic compound with a unique molecular structure that combines an aromatic nitro group with a propanone backbone. This compound, identified by its CAS number 2228429-15-8, has garnered significant interest in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of both amino and nitro functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated nitroaromatic compounds like 3-amino-1-(2,6-difluoro-3-nitrophenyl)propan-1-one has surged, driven by their role in developing novel therapeutics and agrochemicals. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors and fluorescence probes, which are critical in biomedical imaging and diagnostics. The compound's difluoro substitution pattern also enhances its metabolic stability, a feature highly valued in medicinal chemistry.

The synthesis of CAS 2228429-15-8 typically involves multi-step organic reactions, including nucleophilic aromatic substitution and reduction processes. Its purity and yield are often optimized using advanced chromatographic techniques, ensuring compliance with industry standards. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, addressing the growing need for high-quality intermediates in precision chemistry.

From an environmental perspective, the biodegradability and ecotoxicological profile of 3-amino-1-(2,6-difluoro-3-nitrophenyl)propan-1-one are under active investigation. Regulatory agencies and manufacturers are increasingly focusing on green chemistry principles to minimize the ecological footprint of such compounds. This aligns with global trends toward sustainable chemical production, a topic frequently searched by professionals in the field.

In the context of AI-driven drug discovery, CAS 2228429-15-8 has been flagged as a promising candidate for virtual screening libraries. Computational models predict its interactions with biological targets, accelerating the identification of lead compounds for diseases like cancer and neurodegenerative disorders. This intersection of cheminformatics and experimental validation is a hot topic in scientific forums and publications.

Furthermore, the compound's potential applications extend to advanced materials, such as organic semiconductors and photoactive polymers. Its nitrophenyl moiety contributes to electron-withdrawing properties, which are essential for designing optoelectronic devices. As renewable energy technologies evolve, researchers are exploring such derivatives for next-generation solar cells and sensors.

In summary, 3-amino-1-(2,6-difluoro-3-nitrophenyl)propan-1-one represents a multifaceted chemical entity with broad relevance across industries. Its CAS 2228429-15-8 identifier serves as a gateway to extensive scientific literature and patent databases, reflecting its commercial and academic significance. Ongoing studies continue to uncover new dimensions of its utility, ensuring its place in the future of innovation.